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Compound of Interest

Compound Name: 8-Methylquinolin-5-amine

CAS No.: 50358-40-2

Cat. No.: B1296669

Get Quote

Introduction

This technical guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals interested in the spectroscopic properties of 8-Methylquinolin-5-
amine. This quinoline derivative is of interest in medicinal chemistry and materials science due

to its unique structural features, which include a methyl group at the C8 position and an amine

group at the C5 position of the quinoline ring. Understanding its spectroscopic signature is

crucial for its identification, characterization, and the elucidation of its role in various chemical

and biological processes.

This document provides a detailed summary of the available Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS) data for 8-Methylquinolin-5-amine. It also

outlines the general experimental protocols for acquiring such data and includes a workflow

diagram for spectroscopic analysis.

Spectroscopic Data
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A thorough search of available scientific literature and chemical databases indicates that

detailed, experimentally verified spectroscopic data for 8-Methylquinolin-5-amine is not

readily available in the public domain. While commercial suppliers list the compound, they do

not provide specific NMR, IR, or MS spectra.

For the benefit of researchers in this field, this guide presents the available spectroscopic data

for the closely related compound, 8-methylquinoline. It is imperative to note that the addition of

a 5-amino group will significantly alter the electronic environment and, consequently, the

spectroscopic characteristics of the molecule. The data for 8-methylquinoline should therefore

be used as a reference point with caution.

8-Methylquinoline Spectroscopic Data
¹H NMR (Proton NMR) Data of 8-Methylquinoline

Chemical Shift
(ppm)

Multiplicity
Coupling Constant
(J) in Hz

Assignment

8.94 dd 4.2, 1.7 H-2

8.11 dd 8.3, 1.7 H-4

7.65 d 8.1 H-5

7.56 d 7.1 H-7

7.43 dd 8.1, 7.1 H-6

7.38 dd 8.3, 4.2 H-3

2.83 s - CH₃

¹³C NMR (Carbon-13 NMR) Data of 8-Methylquinoline
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Chemical Shift (ppm) Assignment

149.7 C-2

146.8 C-8a

136.9 C-8

136.2 C-4

129.5 C-6

128.8 C-5

126.1 C-7

125.8 C-4a

121.1 C-3

17.9 CH₃

Key IR Absorption Bands of 8-Methylquinoline

Wavenumber (cm⁻¹) Intensity Assignment

3050-2950 Medium
C-H stretch (aromatic and

methyl)

1600, 1580, 1500 Strong
C=C and C=N stretching

(quinoline ring)

1460 Medium CH₃ bending

820, 790, 750 Strong
C-H out-of-plane bending

(aromatic)

Mass Spectrometry Data of 8-Methylquinoline
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m/z Relative Intensity (%) Assignment

143 100 [M]⁺ (Molecular Ion)

142 44 [M-H]⁺

115 15 [M-C₂H₂]⁺

Experimental Protocols
Detailed experimental protocols for obtaining the spectroscopic data of a given compound are

crucial for reproducibility and data validation. Below are generalized procedures for NMR, IR,

and MS analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.5-0.7 mL of a

deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

Instrument Setup:

Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Tune and shim the instrument to ensure a homogeneous magnetic field.

Set the appropriate acquisition parameters, including the number of scans, relaxation

delay, and pulse width.

Data Acquisition:

Acquire the ¹H NMR spectrum.

Acquire the ¹³C NMR spectrum, often using proton decoupling to simplify the spectrum.

Data Processing:

Apply Fourier transformation to the raw data.

Phase and baseline correct the spectrum.
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Integrate the peaks in the ¹H NMR spectrum and reference the chemical shifts to a known

standard (e.g., TMS at 0 ppm).

Infrared (IR) Spectroscopy
Sample Preparation:

For liquids: Place a drop of the neat liquid between two KBr or NaCl plates.

For solids: Prepare a KBr pellet by grinding a small amount of the solid sample with dry

KBr powder and pressing it into a thin, transparent disk. Alternatively, use an Attenuated

Total Reflectance (ATR) accessory.

Instrument Setup:

Use a Fourier Transform Infrared (FTIR) spectrometer.

Record a background spectrum of the empty sample compartment or the clean ATR

crystal.

Data Acquisition:

Place the prepared sample in the spectrometer's sample holder.

Acquire the IR spectrum over the desired range (typically 4000-400 cm⁻¹).

Data Processing:

The instrument software will automatically ratio the sample spectrum to the background

spectrum to produce the final absorbance or transmittance spectrum.

Identify and label the significant absorption bands.

Mass Spectrometry (MS)
Sample Preparation: Dissolve a small amount of the sample in a suitable volatile solvent

(e.g., methanol, acetonitrile).

Instrument Setup:
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Use a mass spectrometer with an appropriate ionization source (e.g., Electron Ionization -

EI, Electrospray Ionization - ESI).

Calibrate the instrument using a known standard.

Set the ionization and mass analyzer parameters.

Data Acquisition:

Introduce the sample into the ion source (e.g., via direct infusion or coupled with a

chromatographic technique like GC or LC).

Acquire the mass spectrum over the desired mass-to-charge (m/z) range.

Data Processing:

The instrument software will generate the mass spectrum, showing the relative abundance

of ions at different m/z values.

Identify the molecular ion peak and major fragment ions.

Visualization of Spectroscopic Analysis Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of a

chemical compound.
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Caption: General workflow for the spectroscopic analysis of a chemical compound.

Disclaimer: The spectroscopic data provided in this guide is for the related compound 8-

methylquinoline and not 8-Methylquinolin-5-amine. Researchers should endeavor to obtain

and verify the spectroscopic data for 8-Methylquinolin-5-amine through their own

experimental work.
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To cite this document: BenchChem. [Spectroscopic Data for 8-Methylquinolin-5-amine: An In-
depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296669/docs#spectroscopic-data-for-8-
methylquinolin-5-amine-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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